Nicotinamide-d4 (Major)
Nicotinamide-d4 (Major)
Brand Name:
Vulcanchem
CAS No.:
347841-88-7
VCID:
VC0132304
InChI:
InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1D,2D,3D,4D
SMILES:
C1=CC(=CN=C1)C(=O)N
Molecular Formula:
C₆H₂D₄N₂O
Molecular Weight:
126.15 g/mol
Nicotinamide-d4 (Major)
CAS No.: 347841-88-7
Reference Standards
VCID: VC0132304
Molecular Formula: C₆H₂D₄N₂O
Molecular Weight: 126.15 g/mol
CAS No. | 347841-88-7 |
---|---|
Product Name | Nicotinamide-d4 (Major) |
Molecular Formula | C₆H₂D₄N₂O |
Molecular Weight | 126.15 g/mol |
IUPAC Name | 2,4,5,6-tetradeuteriopyridine-3-carboxamide |
Standard InChI | InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1D,2D,3D,4D |
Standard InChIKey | DFPAKSUCGFBDDF-RHQRLBAQSA-N |
Isomeric SMILES | [2H]C1=C(C(=C(N=C1[2H])[2H])C(=O)N)[2H] |
SMILES | C1=CC(=CN=C1)C(=O)N |
Canonical SMILES | C1=CC(=CN=C1)C(=O)N |
Synonyms | 3-Pyridinecarboxamide-d4; 3-(Aminocarbonyl)pyridine-d4; 3-Amidopyridine-d4; 3-Carbamoylpyridine-d4; 3-Pyridinecarboxylic acid amide-d4; Aminicotin-d4; Benicot-d4; Nicosylamide-d4; Nicotilamide-d4; Nicotinic Acid Amide-d4; Vitamin B-d4; Vitamin B3-d4; |
PubChem Compound | 15554909 |
Last Modified | Nov 11 2021 |
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